Cas no 31938-07-5 (2-(3-bromophenyl)acetonitrile)
2-(3-Bromophenyl)acetonitrile is a brominated aromatic nitrile compound with the molecular formula C₈H₆BrN. This intermediate is widely utilized in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include high purity, stability under standard conditions, and reactivity as a versatile building block for further functionalization, such as nucleophilic substitution or coupling reactions. The presence of both a nitrile group and a bromine substituent on the phenyl ring enables selective transformations, making it valuable for constructing complex molecular frameworks. Suitable for use in research and industrial applications, it is typically handled under controlled conditions due to its potential sensitivity to moisture and strong bases.
2-(3-bromophenyl)acetonitrile structure
Product Name:2-(3-bromophenyl)acetonitrile
CAS No:31938-07-5
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD00001906
CID:53821
PubChem ID:24855720
Update Time:2025-06-17
2-(3-bromophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromophenylacetonitrile
- 3-bromobenzyl cyanide
- 2-(3-Bromophenyl)acetonitrile
- 3-bromoBenzeneacetonitrile
- Benzeneacetonitrile,3-bromo
- m-Bromobenzyl cyanide
- m-bromophenyl acetonitrile
- FT-0623225
- 3-Bromophenylacetonitrile, 98%
- MFCD00001906
- NS00029193
- B1929
- EINECS 250-867-6
- InChI=1/C8H6BrN/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4H
- AKOS000147089
- Benzeneacetonitrile, 3-bromo-
- CS-W008786
- STR05589
- 3-bromo-benzeneacetonitrile
- 3-Bromo-phenylacetonitrile
- AC-4182
- AM20060012
- 3-Brombenzylcyanid
- (3-Bromophenyl)acetonitrile
- ACETONITRILE, (m-BROMOPHENYL)-
- (3-bromophenyl)-acetonitrile
- 3-bromo-benzylcyanide
- 31938-07-5
- DTXSID4075322
- 3-bromobenzylcyanide
- 3-bromo-benzenacetonitrile
- PS-4777
- W-106869
- A21772
- SCHEMBL332680
- 3-bromophenyl acetonitrile
- AB00173
- BBL104383
- STL558647
- DB-366331
- 2-(3-bromophenyl)acetonitrile
-
- MDL： MFCD00001906
- Inchi： 1S/C8H6BrN/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4H2
- InChI Key： UUZYFBXKWIQKTF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CC#N
- BRN： 2355439
Computed Properties
- Exact Mass: 194.96800
- Monoisotopic Mass: 194.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Low melting point solid or liquid
- Density: 1.5466 (rough estimate)
- Melting Point: 27-28 °C (lit.)
- Boiling Point: 145-147 °C/10 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: 1.5700
- PSA: 23.79000
- LogP: 2.51518
- Solubility: Insoluble in water
2-(3-bromophenyl)acetonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：3449
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S36/37/39-S26-S26/36/37/39-S36
- RTECS：AL8060000
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：I
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：I
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：I
- Storage Condition：Store at room temperature
2-(3-bromophenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(3-bromophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B122843-100g |
2-(3-bromophenyl)acetonitrile |
31938-07-5 | 98% | 100g |
¥398.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B122843-25g |
2-(3-bromophenyl)acetonitrile |
31938-07-5 | 98% | 25g |
¥112.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B122843-5g |
2-(3-bromophenyl)acetonitrile |
31938-07-5 | 98% | 5g |
¥29.90 | 2023-09-04 | |
| TRC | B687830-5g |
3-Bromophenylacetonitrile |
31938-07-5 | 5g |
$ 75.00 | 2023-04-18 | ||
| TRC | B687830-10g |
3-Bromophenylacetonitrile |
31938-07-5 | 10g |
$ 110.00 | 2023-04-18 | ||
| TRC | B687830-25g |
3-Bromophenylacetonitrile |
31938-07-5 | 25g |
$ 170.00 | 2022-06-06 | ||
| TRC | B687830-50g |
3-Bromophenylacetonitrile |
31938-07-5 | 50g |
$ 345.00 | 2023-04-18 | ||
| TRC | B687830-100g |
3-Bromophenylacetonitrile |
31938-07-5 | 100g |
$ 569.00 | 2023-04-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B634A-25g |
2-(3-bromophenyl)acetonitrile |
31938-07-5 | 98% | 25g |
￥158.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B634A-100g |
2-(3-bromophenyl)acetonitrile |
31938-07-5 | 98% | 100g |
￥618.0 | 2022-05-30 |
2-(3-bromophenyl)acetonitrile Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:31938-07-5)3-Bromophenylacetonitrile
Order Number:sfd21627;1635287
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:31938-07-5)3-溴氰苄
Order Number:LE1635287
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
2-(3-bromophenyl)acetonitrile Related Literature
-
Shakil N. Afraj,Chinpiao Chen,Gene-Hsian Lee RSC Adv. 2016 6 29783
-
Chen Fan,Yuwei Shan,Yaqi Yin,Xueli Cao New J. Chem. 2023 47 5356
-
Daniele Cartagenova,Stephan Bachmann,Kurt Püntener,Michelangelo Scalone,Mark A. Newton,Fabio A. Peixoto Esteves,Thomas Rohrbach,Patrik P. Zimmermann,Jeroen A. van Bokhoven,Marco Ranocchiari Catal. Sci. Technol. 2022 12 954
-
Shun Hayashi,Seiji Yamazoe,Kiichirou Koyasu,Tatsuya Tsukuda RSC Adv. 2016 6 16239
-
Ahmed Al Otaibi,Christopher P. Gordon,Jayne Gilbert,Jennette A. Sakoff,Adam McCluskey RSC Adv. 2014 4 19806
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:31938-07-5)3-Bromophenylacetonitrile
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:31938-07-5)3-溴氰苄
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry